4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
Catalog No.
S7018027
CAS No.
M.F
C20H21N3O3
M. Wt
351.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
IUPAC Name
4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
Molecular Formula
C20H21N3O3
Molecular Weight
351.4 g/mol
InChI
InChI=1S/C20H21N3O3/c24-19(25)15-7-5-14(6-8-15)13-22-11-9-16(10-12-22)23-18-4-2-1-3-17(18)21-20(23)26/h1-8,16H,9-13H2,(H,21,26)(H,24,25)
InChI Key
ZRZJNOVNRLRKPL-UHFFFAOYSA-N
Canonical SMILES
C1CN(CCC1N2C3=CC=CC=C3NC2=O)CC4=CC=C(C=C4)C(=O)O
4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid, commonly referred to as PAMBA, is a benzoic acid derivative that has gained interest in scientific research due to its unique chemical properties and potential applications in various fields. In this paper, we will explore the definition and background of PAMBA, its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions.
PAMBA is a benzoic acid derivative that has been synthesized and characterized for its potential applications in various fields of research and industry. It is a white to off-white powder with a molecular formula of C28H28N4O3 and a molecular weight of 476.55 g/mol. PAMBA consists of two main functional groups, including a benzimidazole ring and a piperidine group, which make it a versatile compound with potential applications in medicine, chemistry, and material science.
PAMBA has several physical and chemical properties that make it unique and potentially useful in various fields of research. It is insoluble in water but soluble in organic solvents such as ethanol and methanol. The melting point of PAMBA ranges from 181 to 183°C, and its boiling point has not been reported. PAMBA is an unstable compound that can undergo degradation in acidic and basic conditions, which makes it challenging to handle and store. It has a high surface area and can form different crystal structures depending on the synthesis conditions.
PAMBA can be synthesized by several methods, including the reaction of benzimidazole and 4-(bromomethyl)benzoic acid with piperidine, as well as the reaction of 1-methylpiperazine with 4-(2-oxo-3H-benzimidazol-1-yl)benzoic acid. PAMBA synthesis is challenging and requires careful optimization of reaction conditions and purification steps to obtain high-quality product. Several techniques can be used to characterize PAMBA, including Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR), and X-ray crystallography.
PAMBA can be analyzed by several methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods can be used to determine the purity, identity, and concentration of PAMBA in various samples, including biological matrices.
PAMBA has shown promising biological properties in several studies. It has been reported to have inhibitory effects on HIV-1 integrase and reverse transcriptase, which makes it a potential therapeutic agent for the treatment of HIV infections. PAMBA has also demonstrated antiproliferative activity against several cancer cell lines, such as breast cancer, prostate cancer, and leukemia. Moreover, PAMBA has been shown to exhibit antibacterial and antifungal activity against several microbial strains.
The toxicity and safety of PAMBA have been evaluated in several scientific experiments. It has been reported to have low toxicity in animal models, with no significant adverse effects observed at therapeutic concentrations. However, the long-term effects of PAMBA exposure are not fully understood, and more studies are needed to assess its safety in different applications.
PAMBA has several potential applications in various fields of research and industry. It can be used as a building block for the synthesis of novel compounds with potential biological and pharmacological activities. Moreover, PAMBA has potential applications in drug delivery, as it can form stable complexes with drugs and enhance their solubility and bioavailability. Furthermore, PAMBA can be used as a catalyst for organic reactions, as well as a ligand in metal coordination chemistry.
The current state of research on PAMBA is still in its early stages, with several studies reporting its potential applications in various fields. However, more research is needed to fully understand its properties, applications, and limitations. Moreover, the synthesis and characterization of PAMBA need to be further optimized to obtain high-quality product with reproducible results.
PAMBA has several potential implications in various fields of research and industry. In medicine, PAMBA can be developed as a therapeutic agent for the treatment of HIV infections and cancer. In chemistry, PAMBA can be used as a building block for the synthesis of novel compounds and as a catalyst for organic reactions. In material science, PAMBA can be used as a ligand in metal coordination chemistry and as a template for the synthesis of nanomaterials.
PAMBA has several limitations that need to be addressed in future studies. These limitations include its instability in acidic and basic conditions, its potential toxicity and safety concerns, and its complex synthesis and characterization. Moreover, the potential applications of PAMBA in various fields need to be further explored, and its limitations and challenges need to be addressed to fully utilize its potential. Future research directions include the optimization of PAMBA synthesis and characterization, the evaluation of its toxicity and safety in different applications, and the development of new methods for its analysis and characterization. Furthermore, more studies are needed to fully understand the potential applications of PAMBA in various fields and to explore its limitations and challenges.
XLogP3
0.7
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
351.15829154 g/mol
Monoisotopic Mass
351.15829154 g/mol
Heavy Atom Count
26
Dates
Last modified: 08-26-2023
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